Cas no 1797278-80-8 (3-3-(4-fluorophenoxy)phenyl-1-3-(2-methylpropane-2-sulfonyl)pyrrolidin-1-ylpropan-1-one)

• Product Name: 3-3-(4-fluorophenoxy)phenyl-1-3-(2-methylpropane-2-sulfonyl)pyrrolidin-1-ylpropan-1-one
• CAS No: 1797278-80-8
• MF: C₂₃H₂₈FNO₄S
• MW: 433.536128997803
• CID: 5955342
• PubChem ID: 71805966
• Update Time: 2024-01-11

3-3-(4-fluorophenoxy)phenyl-1-3-(2-methylpropane-2-sulfonyl)pyrrolidin-1-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-3-(4-fluorophenoxy)phenyl-1-3-(2-methylpropane-2-sulfonyl)pyrrolidin-1-ylpropan-1-one
• 1-(3-tert-butylsulfonylpyrrolidin-1-yl)-3-[3-(4-fluorophenoxy)phenyl]propan-1-one
• 1797278-80-8
• AKOS024558543
• F6435-7128
• 1-(3-(tert-butylsulfonyl)pyrrolidin-1-yl)-3-(3-(4-fluorophenoxy)phenyl)propan-1-one
• 3-[3-(4-FLUOROPHENOXY)PHENYL]-1-[3-(2-METHYLPROPANE-2-SULFONYL)PYRROLIDIN-1-YL]PROPAN-1-ONE

• Inchi： 1S/C23H28FNO4S/c1-23(2,3)30(27,28)21-13-14-25(16-21)22(26)12-7-17-5-4-6-20(15-17)29-19-10-8-18(24)9-11-19/h4-6,8-11,15,21H,7,12-14,16H2,1-3H3
• InChI Key： VWOHBPBCLDWYLO-UHFFFAOYSA-N
• SMILES： C(N1CCC(S(C(C)(C)C)(=O)=O)C1)(=O)CCC1=CC=CC(OC2=CC=C(F)C=C2)=C1

Computed Properties

• Exact Mass: 433.17230771g/mol
• Monoisotopic Mass: 433.17230771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers